Cas no 1996-50-5 (5-Amino-2-chlorobenzene-1-sulfonyl fluoride)

• Product Name: 5-Amino-2-chlorobenzene-1-sulfonyl fluoride
• CAS No: 1996-50-5
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 5737145
• PubChem ID: 54277891
• Update Time: 2025-06-08

5-Amino-2-chlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7764295
• EN300-1587257
• 5-AMINO-2-CHLOROBENZENE-1-SULFONYLFLUORIDE
• 1996-50-5
• RORVILHPWPCHBD-UHFFFAOYSA-N
• 2-chloro-5-amino benzene sulphonylfluoride
• 5-AMINO-2-CHLOROBENZENE-1-SULFONYL FLUORIDE
• Benzenesulfonyl fluoride, 5-amino-2-chloro-
• 5-Amino-2-chlorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H5ClFNO2S/c7-5-2-1-4(9)3-6(5)12(8,10)11/h1-3H,9H2
• InChI Key： RORVILHPWPCHBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(=O)(=O)F)N

Computed Properties

• Exact Mass: 208.9713554g/mol
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.559±0.06 g/cm3(Predicted)
• Boiling Point: 340.6±32.0 °C(Predicted)
• pka: 1.51±0.10(Predicted)

Additional information on 5-Amino-2-chlorobenzene-1-sulfonyl fluoride

Introduction to 5-Amino-2-chlorobenzene-1-sulfonyl fluoride (CAS No. 1996-50-5)

5-Amino-2-chlorobenzene-1-sulfonyl fluoride (CAS No. 1996-50-5) is a versatile compound with significant applications in the fields of medicinal chemistry, organic synthesis, and materials science. This compound is characterized by its unique chemical structure, which includes an amino group, a chlorine atom, and a sulfonyl fluoride functional group. These features make it an attractive building block for the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 5-Amino-2-chlorobenzene-1-sulfonyl fluoride is represented as C₇H₆ClFNO₃S. The presence of the sulfonyl fluoride group (SO₂F) imparts unique reactivity and stability to the molecule, making it a valuable intermediate in the synthesis of sulfonamides and other functionalized compounds. The amino and chlorine functionalities further enhance its versatility by allowing for a wide range of chemical transformations.

In recent years, 5-Amino-2-chlorobenzene-1-sulfonyl fluoride has gained attention in the development of novel drugs and therapeutic agents. Its ability to form stable sulfonamide linkages has been exploited in the design of inhibitors for various enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit potent activity against kinases, which are key targets in cancer therapy. The sulfonyl fluoride group can also be converted into other functional groups, such as sulfonamides or sulfonates, through nucleophilic substitution reactions.

The synthesis of 5-Amino-2-chlorobenzene-1-sulfonyl fluoride typically involves several steps, including the preparation of the corresponding sulfinic acid or sulfinyl chloride intermediate, followed by fluorination to introduce the sulfonyl fluoride group. Various methods have been reported in the literature for these transformations, each with its own advantages and limitations. For example, fluorination can be achieved using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI), which offer high selectivity and yield.

In addition to its applications in drug discovery, 5-Amino-2-chlorobenzene-1-sulfonyl fluoride has found use in materials science. Its unique electronic properties make it suitable for the synthesis of functional polymers and organic semiconductors. Recent research has focused on incorporating this compound into conjugated systems to enhance their electronic performance. For instance, derivatives of 5-Amino-2-chlorobenzene-1-sulfonyl fluoride have been used to create polymers with improved charge transport properties for use in organic photovoltaic devices.

The safety and handling of 5-Amino-2-chlorobenzene-1-sulfonyl fluoride are important considerations in both laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 5-Amino-2-chlorobenzene-1-sulfonyl fluoride (CAS No. 1996-50-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, organic synthesis, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.